Hypertensive Edema

Description

Hypertensive edema refers to the accumulation of excess fluid in body tissues, often manifesting as swelling, particularly in the lower extremities, hands, or face. It is directly associated with poorly controlled hypertension, where elevated blood pressure can impair kidney function, increase capillary permeability, and disrupt the balance of fluid regulation, leading to fluid retention. Management focuses on optimizing blood pressure control and addressing underlying cardiovascular or renal factors.